Cas no 861224-59-1 (3-bromopyrazolo1,5-apyrimidine-2-carbonyl chloride)

• Product Name: 3-bromopyrazolo1,5-apyrimidine-2-carbonyl chloride
• CAS No: 861224-59-1
• MF: C₇H₃BrClN₃O
• MW: 260.475219011307
• MDL: MFCD04970435
• CID: 3058912
• PubChem ID: 7017807
• Update Time: 2025-07-18

3-bromopyrazolo1,5-apyrimidine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-pyrazolo[1,5-a]pyrimidine-2-carbonyl chloride
• 3-bromopyrazolo1,5-apyrimidine-2-carbonyl chloride
• AKOS000308486
• 3-bromopyrazolo[1,5-a]pyrimidine-2-carbonylchloride
• EN300-228570
• BBL039684
• 3-bromopyrazolo[1,5-a]pyrimidine-2-carbonyl chloride
• STK349119
• 861224-59-1
• C7H3BrClN3O

• MDL： MFCD04970435
• Inchi： 1S/C7H3BrClN3O/c8-4-5(6(9)13)11-12-3-1-2-10-7(4)12/h1-3H
• InChI Key： WALXWKCBTRILKD-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)Cl)=NN2C=CC=NC2=1

Computed Properties

• Exact Mass: 258.91480Da
• Monoisotopic Mass: 258.91480Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.3Ų

Additional information on 3-bromopyrazolo1,5-apyrimidine-2-carbonyl chloride

Recent Advances in the Application of 3-Bromopyrazolo[1,5-a]pyrimidine-2-carbonyl Chloride (CAS: 861224-59-1) in Chemical Biology and Drug Discovery

3-Bromopyrazolo[1,5-a]pyrimidine-2-carbonyl chloride (CAS: 861224-59-1) has emerged as a key synthetic intermediate in medicinal chemistry, particularly in the development of kinase inhibitors and other biologically active compounds. Recent studies have highlighted its versatility as a building block for the construction of pyrazolopyrimidine-based scaffolds, which are prevalent in many therapeutic agents. This compound's reactive carbonyl chloride moiety enables efficient derivatization, making it valuable for structure-activity relationship (SAR) studies and lead optimization campaigns.

In 2023-2024, several research groups have reported novel applications of this compound. A study published in Journal of Medicinal Chemistry (2023) demonstrated its use in developing selective JAK2 inhibitors, showing promising results in myeloproliferative disorder models. The bromine atom at the 3-position serves as an excellent handle for further functionalization through cross-coupling reactions, while the carbonyl chloride allows for rapid amide bond formation with various amine-containing pharmacophores.

Recent synthetic methodology developments have expanded the utility of 861224-59-1. A 2024 Organic Letters publication described a microwave-assisted, one-pot procedure for converting this intermediate into complex pyrazolo[1,5-a]pyrimidine-5-carboxamides with excellent yields (75-92%). This advancement significantly reduces synthesis time while maintaining high purity, addressing previous challenges in scaling up production of these valuable intermediates.

In the realm of chemical biology, researchers have utilized 3-bromopyrazolo[1,5-a]pyrimidine-2-carbonyl chloride to develop activity-based probes for studying kinase signaling networks. A notable 2023 study in ACS Chemical Biology reported the creation of fluorescent probes that enable real-time monitoring of kinase activity in live cells, providing new tools for understanding cellular signaling dynamics and drug mechanism of action studies.

The compound's safety profile and handling considerations have also been recently investigated. A 2024 Chemical Research in Toxicology study characterized its reactivity with biological nucleophiles, providing important data for laboratory safety protocols. While the compound shows moderate reactivity with thiol groups, proper handling under inert atmosphere and use of appropriate personal protective equipment are recommended.

Looking forward, the unique properties of 3-bromopyrazolo[1,5-a]pyrimidine-2-carbonyl chloride continue to inspire novel applications. Current research directions include its incorporation into PROTAC molecules (proteolysis targeting chimeras) and its use in developing covalent inhibitors targeting non-catalytic cysteine residues in challenging drug targets. The compound's dual functionality (bromine and carbonyl chloride) makes it particularly valuable for these emerging therapeutic modalities.